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The table below summarizes the key parameters for administering Go 6983 in animal models, as found in

recent scientific literature.

Administration Route Dosage Vehicle/Solution Animal Model
Experimental
Purpose

Intracerebroventricular
(ICV) Infusion [1]

60

nmol/L, at
a flow

rate of
0.11

μL/hour

Not specified KM mice (QA-

induced
excitotoxicity

model)

To inhibit PKC in

the brain and study
its role in

berberine's
neuroprotective

effects.

Intraperitoneal (IP)
Injection [2]

10 mg/kg 8.3% DMSO in

PBS

C57BL/6 mice

(Acetaminophen-
induced liver injury

model)

To study the role of

broad-spectrum
PKC inhibition in

protecting against
liver injury.
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The following diagram illustrates the key steps for the intracerebroventricular (ICV) administration protocol,

which is used to study brain-related mechanisms [1].
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Troubleshooting Common Issues

Here are answers to some frequently asked questions regarding Go 6983 administration.

Q1: How do I choose the right administration route?

For brain/CNS studies: The intracerebroventricular (ICV) infusion route is appropriate to ensure

the compound reaches the target site, bypassing the blood-brain barrier [1].
For systemic effects: Intraperitoneal (IP) injection is a common and effective method for systemic

delivery [2].

Q2: How should I prepare the Go 6983 solution for in vivo use? While the specific vehicles used in the

cited studies are detailed in the table above, general solubility information from supplier data can guide

preparations. Go 6983 is highly soluble in DMSO (e.g., 89-100 mg/mL) [3] [4]. For in vivo formulations, it

is often necessary to further dilute the DMSO stock in a biocompatible solvent like PBS or saline [2]. One

published in vivo formulation suggests a suspension of 5% DMSO, 40% PEG400, 5% Tween80, and 50%

saline [5]. Always ensure the final DMSO concentration is at a safe level for animals (typically <10%).

Q3: What is a typical dosage for in vivo studies? Dosage can vary by model and purpose. The collected

data offers two reference points:

10 mg/kg via IP injection for a liver injury model [2].
60 nmol/L via continuous ICV infusion for a neurobiology study [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.targetmol.com/compound/go%206983
https://www.smolecule.com/products/b548499#go-6983-in-vivo-administration-route
https://www.smolecule.com/products/b548499#go-6983-in-vivo-administration-route
https://www.smolecule.com/products/b548499#go-6983-in-vivo-administration-route
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548499?utm_src=pdf-bulk
https://www.smolecule.com/products/s548499?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

